Cas no 117047-07-1 (3'-Methoxypuerarin)
Conclusion: 3 '- methoxypuerarin (3' - MOP) is an isoflavone extracted from Pueraria lobata, which has neuroprotective activity
3'-Methoxypuerarin structure
3'-Methoxypuerarin Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-
- 3’-Methoxy Puerarin
- 3`- Methoxy Puerarin
- 1,3-DICAFFEOYLQUINIC ACID
- 3'-Methoxy Puerarin
- 3-METHOXY PUERARIN
- 8-beta-D-Glucopyranosyl-7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-4H-1-benzopyran-4-one
- Puerariaglycoside 3
- Methoxypuerarin, 3'-
- 3’-MethoxyPuerarin
- BCP18759
- 7-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-[(3R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]ch
- 3'-Methoxypuerarin
- 3 Pound feminine-Methoxy Puerarin
- 3 pound feminine- Methoxy Puerarin
- CS-0018298
- 117047-07-1
- Q-100079
- 3'- METHOXY PUERARIN
- 3 inverted exclamation mark - METHOXY PUERARIN
- 3 inverted exclamation mark -Methoxy puerarin
- 7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
- CHEMBL3902210
- HY-N1978
- PD100425
- (8-beta-d-glucopyranosyl-7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-4h-1-benzopyran-4-one)
- 7-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
- SCHEMBL8582185
- MS-28051
- AKOS030573599
- AC-34376
- 3invertedexclamationmark-Methoxypuerarin
- Pueraria glycoside 3
- 4',7-Dihydroxy 3'-methoxyisoflavone 8-C-glucoside
- 1ST161122
- DA-69979
- 3-Methoxy puerarin
- 3'-Methoxypuerarin7-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one; 3-Methoxy puerarin
- 3''-methoxypuerarin
- +Expand
-
- MFCD21363095
- HQQUZVFMUSCUJS-UHFFFAOYSA-N
- 1S/C22H22O10/c1-30-14-6-9(2-4-12(14)24)11-8-31-21-10(17(11)26)3-5-13(25)16(21)22-20(29)19(28)18(27)15(7-23)32-22/h2-6,8,15,18-20,22-25,27-29H,7H2,1H3
- O1C([H])(C([H])([H])O[H])C([H])(C([H])(C([H])(C1([H])C1=C(C([H])=C([H])C2C(C(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])=C([H])OC1=2)=O)O[H])O[H])O[H])O[H]
Computed Properties
- 446.121297g/mol
- 0
- 0
- 6
- 10
- 4
- 446.121297g/mol
- 446.121297g/mol
- 166Ų
- 32
- 713
- 0
- 5
- 0
- 0
- 0
- 1
- 446.4
Experimental Properties
- 0.39470
- 170.05000
- 706.0±60.0 °C at 760 mmHg
- 212-213 ºC
- 0.0±2.4 mmHg at 25°C
- 247.5±26.4 °C
- Powder
- 1.583
3'-Methoxypuerarin Price
3'-Methoxypuerarin Suppliers
Chengdu Biopurify Phytochemicals Ltd.
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HE DAN DAN
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CHENG DOU ZHU MU Technology Co., Ltd.
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YANG XUE ER
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WU HAN TIAN ZHI Biotechnology Co., Ltd.
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ZHANG XIAO JIE
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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
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LU ZHONG HUA
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CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
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HUA SONG TAO
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SI CHUAN WEI KE QI Biotechnology Co., Ltd.
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YANG YANG
13348961525
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TANG SI LEI
15026964105
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3'-Methoxypuerarin Related Literature
-
Bo Li,Li Li,Anqi Zhao,Binhua Han,Yajun Fan,Chunming Liu,Jianjun Liu Anal. Methods 2015 7 1321
-
Jinfang Xu,Zhiyu Fan,Gangqiang Yang,Yanan Yang,Xinjie Wu,Tongtong Li,Qili Wang,Jianping Gao Food Funct. 2023 14 1952
117047-07-1 (3'-Methoxypuerarin) Related Products
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- 477-90-7(Bergenin)
- 90-19-7(Rhamnetin)
- 153-18-4(Rutin)
- 154-23-4((-)-Epicatechin)
- 478-01-3(Nobiletin)
- 152-95-4(5,7-Dihydroxy-3-[4-[(2S,3S,4S,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:117047-07-1)3'-Methoxypuerarin
99%/99%/99%
25mg/50mg/100mg
198.0/322.0/494.0
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:117047-07-1)3'-MethoxyPuerarin
>98%
5mg,10mg ,20mg ,50mg ,100mg,or customized
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